Cas no 157067-34-0 (Docetaxel Metabolite M4)

Docetaxel Metabolite M4 is a key intermediate in the metabolic pathway of Docetaxel, a widely used chemotherapeutic agent. This metabolite is of significant interest in pharmacokinetic and pharmacodynamic studies due to its role in understanding drug metabolism and efficacy. M4 is utilized in research to investigate the biotransformation of Docetaxel, aiding in the development of improved therapeutic strategies. Its high purity and well-characterized structure make it a valuable reference standard for analytical applications, such as LC-MS and HPLC. Researchers rely on M4 to elucidate metabolic profiles, assess drug interactions, and optimize dosing regimens, contributing to advancements in oncology and precision medicine.

Docetaxel Metabolite M4 structure

Product name:Docetaxel Metabolite M4

CAS No:157067-34-0

MF:C₄₃H₄₉NO₁₅

MW:819.846860000001

CID:107677

Docetaxel Metabolite M4 Chemical and Physical Properties

Names and Identifiers

- 3-Oxazolidinepropanoicacid, a-hydroxy-5,5-dimethyl-2,4-dioxo-b-phenyl-,(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-ylester, (aR,bS)-
- Docetaxel Metabolite M4
- 3-Oxazolidinepropanoicacid, a-hydroxy-5,5-dimethyl-2,4-dioxo-b-phenyl-,(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-1
- CTK8E7080
- RPR 104943
- Inchi： InChI=1S/C43H49NO15/c1-21-25(56-36(51)31(48)29(23-14-10-8-11-15-23)44-37(52)40(5,6)59-38(44)53)19-43(54)34(57-35(50)24-16-12-9-13-17-24)32-41(7,33(49)30(47)28(21)39(43,3)4)26(46)18-27-42(32,20-55-27)58-22(2)45/h8-17,25-27,29-32,34,46-48,54H,18-20H2,1-7H3/t25-,26-,27+,29-,30+,31+,32-,34-,41+,42-,43+/m0/s1
- InChI Key： WZZFVRAJNWWNDL-AYORVWLJSA-N
- SMILES： CC(O[C@@]12CO[C@@H]1C[C@H](O)[C@]1(C([C@@H](C3=C(C)[C@@H](OC([C@@H]([C@@H](N4C(=O)OC(C)(C)C4=O)C4C=CC=CC=4)O)=O)C[C@]([C@@H](OC(C4C=CC=CC=4)=O)[C@H]21)(O)C3(C)C)O)=O)C)=O

Computed Properties

Exact Mass: 819.31000

Experimental Properties

Melting Point: 160-162°C
PSA: 232.73000
LogP: 2.43020

Docetaxel Metabolite M4 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-214946-0.5mg	Docetaxel Metabolite M4,	157067-34-0	0.5mg	￥12034.00	2023-09-05
TRC	D494410-0.5mg	Docetaxel Metabolite M4	157067-34-0	0.5mg	$ 925.00	2022-06-05
TRC	D494410-5mg	Docetaxel Metabolite M4	157067-34-0	5mg	$ 1133.00	2023-09-07
TRC	D494410-.5mg	Docetaxel Metabolite M4	157067-34-0	5mg	$1115.00	2023-05-18
TRC	D494410-1mg	Docetaxel Metabolite M4	157067-34-0	1mg	$ 2082.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-214946-0.5 mg	Docetaxel Metabolite M4,	157067-34-0	0.5 mg	￥12,034.00	2023-07-11
A2B Chem LLC	AD48131-1mg	Docetaxel Metabolite M4	157067-34-0	1mg	$2863.00	2024-04-20